Structural and spectroscopic characterizations of new Cd1−3xNd2x□xMoO4 scheelite-type molybdates with vacancies as potential optical materials
Journal of Materials Chemistry C Pub Date: 2015-03-04 DOI: 10.1039/C4TC02963A
Abstract
The necessity to develop new laser materials of tungstates and molybdates is our motivation to study a new family of molybdates activated by Nd3+ ions, which crystallizes in the scheelite-type structure (the tetragonal symmetry, the space group I41/a). A series of Cd1−3xNd2x□xMoO4 stable solid solutions with concentration of Nd3+ ions from 0.1 mol% to 66.67 mol% with respect to Cd2+ ions were successfully synthesized by a high-temperature annealing, using CdMoO4 and Nd2(MoO4)3 as the starting materials. Structural and spectroscopic characterizations of Nd3+ substituting Cd2+ ions were carried out. The substitution of divalent Cd2+ by trivalent Nd3+ cations leads to the formation of cationic vacancies in the framework (which are denoted in the chemical formula as □). The Nd3+ ions in this matrix occupy two non-equivalent symmetry sites depending on the location of these vacancies. Concentration of vacancies depends essentially on the composition of initial CdMoO4–Nd2(MoO4)3 mixtures. The SEM analysis of crystal morphology reveals high homogeneity of the nearly-spherical shaped products with an average grain size of about 1–10 μm. Optical analysis and the laser parameters suggest that Cd1−3xNd2x□xMoO4 can be considered as a potential laser material. Both the values of the absorption cross-section and the strong emission of the 4F3/2 → 4I11/2 laser channel of Nd3+ recorded under LED source excitation or OPO laser pumping, as well as the radiative lifetimes of NIR luminescence, are appropriate for potential applications of this optical material as a solid state laser.
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Journal Name：Journal of Materials Chemistry C
Research Products
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CAS no.: 107016-79-5
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CAS no.: 179111-05-8
